![molecular formula C9H11Cl2NO B1383783 1-Amino-3-(2-chlorophenyl)propan-2-one hydrochloride CAS No. 2097937-25-0](/img/structure/B1383783.png)
1-Amino-3-(2-chlorophenyl)propan-2-one hydrochloride
Overview
Description
Scientific Research Applications
Spectroscopic Characterization
- Spectroscopic Analysis and Crystal Structures : This compound, along with other cathinone derivatives, was characterized using various spectroscopic methods such as NMR, infrared spectroscopy, and X-ray crystallography. These studies are crucial for the identification and purity assessment of the compound in forensic contexts (Kuś et al., 2016).
Pharmacological Studies
Cerebral Vasodilation Effect : A related compound, 3-[bis(3,3-diphenylpropyl)-amino]-propan-1-ol hydrochloride, demonstrated potent cerebral vasodilation effects, suggesting potential applications in treatments targeting cerebral blood flow (Kadokawa et al., 1975).
Urotensin-II Receptor Agonist : The compound 3-(4-chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one hydrochloride was identified as a nonpeptidic agonist of the urotensin-II receptor. This discovery opens avenues for pharmacological research and potential drug development (Croston et al., 2002).
Chemical Synthesis and Analysis
- Synthesis of Derivatives : Research into the synthesis of various derivatives of similar compounds, such as 2-(4-chlorophenyl)-3-morpholin-4-yl-(4-alkoxyphenyl)alkanol hydrochlorides, has shown notable anticonvulsive activities. These studies are significant in developing new pharmaceutical compounds with specific biological properties (Papoyan et al., 2011).
Molecular and Structural Studies
- Conformational Analyses : The conformational analyses of derivatives of 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol in different environments provided insights into their molecular structures. These studies are essential for understanding the physical and chemical properties of these compounds (Nitek et al., 2020).
properties
IUPAC Name |
1-amino-3-(2-chlorophenyl)propan-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO.ClH/c10-9-4-2-1-3-7(9)5-8(12)6-11;/h1-4H,5-6,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAIZHSNWHCGQFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)CN)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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